N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-4-cyanobenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5-dimethylthiophen-2-yl]-4-cyanobenzamide
• InChI: InChI=1S/C21H15N3OS2/c1-12-13(2)26-21(24-19(25)15-9-7-14(11-22)8-10-15)18(12)20-23-16-5-3-4-6-17(16)27-20/h3-10H,1-2H3,(H,24,25)
• InChI Key: GFTFCXWAVBROIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C2=NC3=CC=CC=C3S2)NC(=O)C4=CC=C(C=C4)C#N)C
• Molecular Formula: C21H15N3OS2
• Molecular Weight: 389.5 g/mol

Description

Synthesis Analysis

While specific synthesis information for the requested compound is not available, similar compounds such as N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides have been synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Scientific Research Applications

Anticancer Activity

Benzothiazole derivatives, including structures similar to N-(3-(benzo[d]thiazol-2-yl)-4,5-dimethylthiophen-2-yl)-4-cyanobenzamide, have been investigated for their anticancer properties. The synthesis of new benzothiazole acylhydrazones has shown potential anticancer activity against a variety of cancer cell lines, including glioma, lung adenocarcinoma, breast adenocarcinoma, and colorectal adenocarcinoma. These compounds undergo a series of chemical reactions to form structures that exhibit cytotoxic activity, indicating their potential as therapeutic agents in cancer treatment (Osmaniye et al., 2018).

Photodynamic Therapy for Cancer

The role of benzothiazole derivatives in photodynamic therapy (PDT) for cancer has also been explored. New zinc phthalocyanine compounds substituted with benzothiazole-derived groups have shown high singlet oxygen quantum yields, a critical parameter for the effectiveness of PDT. These compounds exhibit promising properties as photosensitizers, including good fluorescence properties and photodegradation quantum yields, making them potential candidates for cancer treatment through PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antibacterial Agents

In the realm of antimicrobial research, novel analogs of benzothiazole have been synthesized and tested for their antibacterial activity. Among these, certain compounds have demonstrated promising antibacterial effects against Staphylococcus aureus and Bacillus subtilis, highlighting their potential application as novel antibacterial agents. This research suggests the versatility of benzothiazole derivatives in addressing bacterial infections (Palkar et al., 2017).

Synthetic Methodologies

Research has also focused on developing novel synthetic methodologies involving benzothiazole compounds. One study outlines a one-pot, three-component synthesis of 2-(1H-benzo[d]thiazole-2-yl)-N-arylbenzamides in glycerol medium, offering an efficient route to synthesize compounds with significant cytotoxic potentials against various cancer cells. This work not only contributes to the field of synthetic chemistry but also opens up new avenues for the development of potential therapeutic agents (Thumula et al., 2020).